Cas no 2680692-65-1 (tert-butyl N-[(6-chloro-4-methylpyridin-2-yl)methyl]carbamate)

• Product Name: tert-butyl N-[(6-chloro-4-methylpyridin-2-yl)methyl]carbamate
• CAS No: 2680692-65-1
• MF: C₁₂H₁₇ClN₂O₂
• MW: 256.728582143784
• CID: 6450591
• PubChem ID: 165933319
• Update Time: 2025-06-11

tert-butyl N-[(6-chloro-4-methylpyridin-2-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2680692-65-1
• tert-butyl N-[(6-chloro-4-methylpyridin-2-yl)methyl]carbamate
• EN300-6930104

• Inchi： 1S/C12H17ClN2O2/c1-8-5-9(15-10(13)6-8)7-14-11(16)17-12(2,3)4/h5-6H,7H2,1-4H3,(H,14,16)
• InChI Key： GMBOJSFZEVDVOV-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=CC(CNC(=O)OC(C)(C)C)=N1

Computed Properties

• Exact Mass: 256.0978555g/mol
• Monoisotopic Mass: 256.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 51.2Ų

Additional information on tert-butyl N-[(6-chloro-4-methylpyridin-2-yl)methyl]carbamate

tert-butyl N-[(6-chloro-4-methylpyridin-2-yl)methyl]carbamate (CAS No. 2680692-65-1): An Overview

tert-butyl N-[(6-chloro-4-methylpyridin-2-yl)methyl]carbamate (CAS No. 2680692-65-1) is a versatile compound with significant applications in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. The compound is a tert-butyl carbamate derivative, which is a common protecting group used in organic synthesis to temporarily block an amine functional group. The presence of a 6-chloro-4-methylpyridin-2-yl moiety adds to its complexity and reactivity, making it an interesting candidate for various chemical transformations.

The tert-butyl carbamate protecting group is widely used in synthetic chemistry due to its stability under a variety of reaction conditions and its ease of removal using mild acidic conditions. This property makes it an ideal choice for protecting amino groups during the synthesis of complex molecules, such as peptides and proteins. The 6-chloro-4-methylpyridin-2-yl substituent, on the other hand, introduces additional functionalities that can be exploited for further derivatization or as a key structural element in the design of bioactive compounds.

Recent studies have highlighted the potential of tert-butyl N-[(6-chloro-4-methylpyridin-2-yl)methyl]carbamate in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a precursor in the synthesis of novel pyridine-based inhibitors targeting specific enzymes involved in cancer progression. The researchers found that the 6-chloro-4-methylpyridin-2-yl moiety played a crucial role in enhancing the binding affinity and selectivity of the inhibitors, thereby improving their therapeutic potential.

In another study, published in Organic Letters, scientists investigated the reactivity of tert-butyl N-[(6-chloro-4-methylpyridin-2-yl)methyl]carbamate in various coupling reactions. The results demonstrated that this compound could be efficiently converted into a range of functionalized derivatives through palladium-catalyzed cross-coupling reactions. These findings underscore the synthetic utility of tert-butyl N-[(6-chloro-4-methylpyridin-2-yl)methyl]carbamate and its potential as a building block for the synthesis of complex organic molecules.

The physical and chemical properties of tert-butyl N-[(6-chloro-4-methylpyridin-2-yl)methyl]carbamate have also been extensively studied. It is typically obtained as a white solid with a melting point ranging from 75 to 78°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for use in both solution-phase and solid-phase synthetic protocols.

In terms of safety and handling, tert-butyl N-[(6-chloro-4-methylpyridin-2-yl)methyl]carbamate should be stored under dry conditions and protected from light to maintain its stability. While it is not classified as a hazardous material, standard laboratory safety practices should be followed when handling this compound to ensure safe working conditions.

The future prospects for tert-butyl N-[(6-chloro-4-methylpyridin-2-yl)methyl]carbamate are promising. Ongoing research continues to explore its potential applications in drug discovery and development, particularly in areas such as cancer therapy, neurodegenerative diseases, and infectious diseases. The unique combination of its structural features and reactivity profiles makes it an attractive candidate for further investigation and optimization.

In conclusion, tert-butyl N-[(6-chloro-4-methylpyridin-2-yl)methyl]carbamate (CAS No. 2680692-65-1) is a valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its versatility as a protecting group and its reactivity as a building block make it an important tool for synthetic chemists working on the development of new therapeutic agents. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the field.